Cas no 28781-85-3 (ethyl 2,2-difluoropropanoate)

Ethyl 2,2-difluoropropanoate is a fluorinated ester with the molecular formula C5H8F2O2. It is characterized by the presence of two fluorine atoms at the 2-position of the propanoate backbone, which enhances its reactivity and stability in synthetic applications. This compound is commonly used as a versatile building block in organic synthesis, particularly in the preparation of fluorinated pharmaceuticals, agrochemicals, and specialty materials. Its high electrophilicity and ability to introduce difluoromethyl groups make it valuable for constructing complex molecular frameworks. The ester functionality also allows for further derivatization under mild conditions. Ethyl 2,2-difluoropropanoate is typically handled under inert conditions due to its sensitivity to moisture and strong bases.
ethyl 2,2-difluoropropanoate structure
ethyl 2,2-difluoropropanoate structure
Product Name:ethyl 2,2-difluoropropanoate
CAS No:28781-85-3
MF:C5H8F2O2
MW:138.112628936768
MDL:MFCD06657970
CID:53370
PubChem ID:2761188
Update Time:2025-06-08

ethyl 2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

    • 2,2-Difluoropropionic acid ethyl ester
    • Ethyl 2,2-Difluoropropionate
    • Ethyl 2,2-difluoropropanoate
    • C5H8F2O2
    • 28781-85-3
    • DTXSID50375614
    • AKOS005063331
    • A819588
    • BCP10917
    • Difluoropropionic acid ethyl ester
    • EN300-200735
    • FT-0678010
    • 2,2-Difluoro-propionic acid ethyl ester
    • E1350
    • FS-3890
    • AMY1269
    • CS-W004259
    • SY031452
    • PB42465
    • SCHEMBL776347
    • Ethyl 2,2 difluoropropionate
    • MFCD06657970
    • 2,2-Difluoropropionic acid ethylester
    • Z1201623583
    • Propanoic acid, 2,2-difluoro-, ethyl ester
    • ETHYL2,2-DIFLUOROPROPIONATE
    • ethyl difluoropropionate
    • J-506798
    • 2,2-Difluoropropionicacidethylester
    • BBL102322
    • STL556122
    • DB-001194
    • ethyl 2,2-difluoropropanoate
    • MDL: MFCD06657970
    • Inchi: 1S/C5H8F2O2/c1-3-9-4(8)5(2,6)7/h3H2,1-2H3
    • InChI Key: ISVLDAIKRGXNCZ-UHFFFAOYSA-N
    • SMILES: FC(C)(C(=O)OCC)F

Computed Properties

  • Exact Mass: 138.04900
  • Monoisotopic Mass: 138.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.102
  • Boiling Point: 24°C/20mm
  • Flash Point: 13.4 °C
  • Refractive Index: 1.351
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 26.30000
  • LogP: 1.20470

ethyl 2,2-difluoropropanoate Security Information

  • Hazardous Material Identification: F Xi
  • HazardClass:3

ethyl 2,2-difluoropropanoate Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

ethyl 2,2-difluoropropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E1350-1G
Ethyl 2,2-Difluoropropionate
28781-85-3 95.0%(GC)
1G
290CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E1350-5G
Ethyl 2,2-Difluoropropionate
28781-85-3 95.0%(GC)
5G
990CNY 2021-05-07
Fluorochem
023892-5g
Ethyl 2,2-difluoropropionate
28781-85-3 97%
5g
£29.00 2022-03-01
Fluorochem
023892-25g
Ethyl 2,2-difluoropropionate
28781-85-3 97%
25g
£123.00 2022-03-01
Fluorochem
023892-100g
Ethyl 2,2-difluoropropionate
28781-85-3 97%
100g
£383.00 2022-03-01
TRC
D447153-100mg
2,2-Difluoropropionic acid ethyl ester
28781-85-3
100mg
$64.00 2023-05-18
TRC
D447153-250mg
2,2-Difluoropropionic acid ethyl ester
28781-85-3
250mg
$75.00 2023-05-18
TRC
D447153-500mg
2,2-Difluoropropionic acid ethyl ester
28781-85-3
500mg
$87.00 2023-05-18
TRC
D447153-1g
2,2-Difluoropropionic acid ethyl ester
28781-85-3
1g
$98.00 2023-05-18
Fluorochem
023892-1g
Ethyl 2,2-difluoropropionate
28781-85-3 97%
1g
£12.00 2022-03-01

ethyl 2,2-difluoropropanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:28781-85-3)ethyl 2,2-difluoropropanoate
Order Number:A819588
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):258.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:28781-85-3)二氟丙酸乙酯
Order Number:LE26724583
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com

ethyl 2,2-difluoropropanoate Related Literature

Additional information on ethyl 2,2-difluoropropanoate

Professional Introduction to Ethyl 2,2-Difluoropropanoate (CAS No. 28781-85-3)

Ethyl 2,2-difluoropropanoate, identified by the Chemical Abstracts Service registry number CAS No. 28781-85-3, is a fluorinated ester that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, exhibits potential applications in various scientific domains, particularly in the development of novel agrochemicals and pharmaceutical intermediates. The introduction of fluorine atoms into the molecular framework of propanoate esters imparts distinct physicochemical properties, making this compound a subject of extensive study and interest.

The synthesis of ethyl 2,2-difluoropropanoate involves well-established organic chemistry methodologies, including the esterification of 2,2-difluoropropanoic acid with ethanol under acidic conditions. The reaction proceeds efficiently, yielding the desired product with high purity and yield. Recent advancements in catalytic systems have further optimized the synthesis process, reducing reaction times and minimizing byproduct formation. These improvements have enhanced the scalability of production, making ethyl 2,2-difluoropropanoate more accessible for industrial applications.

The structural features of ethyl 2,2-difluoropropanoate contribute to its unique reactivity and stability. The presence of two fluorine atoms at the alpha position introduces electron-withdrawing effects, influencing the compound's polarity and solubility characteristics. This modification has been explored in the design of bioactive molecules, where fluorinated esters are known to enhance metabolic stability and binding affinity to biological targets. For instance, studies have demonstrated the utility of fluorinated propanoate esters in the synthesis of protease inhibitors and other therapeutic agents.

In recent years, ethyl 2,2-difluoropropanoate has been investigated for its potential role in agrochemical formulations. The fluorine atoms enhance the lipophilicity of the molecule, improving its absorption and translocation within plant tissues. This property is particularly valuable in developing advanced crop protection agents that exhibit improved efficacy against pests and pathogens. Furthermore, the compound's stability under environmental conditions makes it a promising candidate for sustainable agricultural practices.

The pharmaceutical industry has also shown interest in ethyl 2,2-difluoropropanoate due to its versatility as an intermediate in drug synthesis. Researchers have leveraged its reactivity to develop novel heterocyclic compounds with potential therapeutic benefits. For example, derivatives of ethyl 2,2-difluoropropanoate have been explored as precursors for nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The incorporation of fluorine into these molecules often enhances their pharmacokinetic profiles, leading to improved bioavailability and reduced side effects.

The chemical properties of ethyl 2,2-difluoropropanoate also make it a valuable tool in material science research. Its ability to form stable complexes with metal ions has been utilized in the development of novel catalysts and functional materials. These applications highlight the compound's broad utility beyond traditional pharmaceuticals and agrochemicals.

Ongoing research continues to uncover new applications for ethyl 2,2-difluoropropanoate, driven by its unique structural features and reactivity. Collaborative efforts between academic institutions and industrial partners are accelerating the discovery process, leading to innovative solutions across multiple scientific disciplines. As our understanding of fluorinated compounds grows, so does the potential for ethyl 2,2-difluoropropanoate to contribute to advancements in medicine, agriculture, and materials science.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:28781-85-3)ethyl 2,2-difluoropropanoate
A819588
Purity:99%
Quantity:250.0g
Price ($):258.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:28781-85-3)二氟丙酸乙酯
LE26724583
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email